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Introduction
Nitinol, a near-equiatomic alloy of nickel and titanium, has revolutionized orthodontics due to its

unique superelastic and shape memory properties.[1][2][3] These characteristics allow for the

application of light, continuous forces over a wide range of tooth movement, leading to more

efficient and comfortable orthodontic treatment compared to traditional materials like stainless

steel.[1][4][5] This document provides detailed application notes, experimental protocols, and

data on the superelastic behavior of Nitinol orthodontic archwires.

The superelasticity of Nitinol is rooted in a reversible, stress-induced phase transformation from

its austenitic (parent) phase to a martensitic (daughter) phase.[4][6] At temperatures above its

transformation temperature, a Nitinol archwire can undergo significant deformation and, upon

unloading, will return to its original shape by releasing the stored strain energy. This

phenomenon allows the archwire to exert a constant, gentle force on the teeth as it attempts to

return to its programmed shape.[4][7]

Key Properties of Nitinol in Orthodontics
Nitinol's utility in orthodontics stems from a combination of desirable properties:

Superelasticity: The ability to undergo large, reversible deformations, providing a constant

and light force for tooth movement.[1][3] This is in contrast to stainless steel wires, which
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deliver a rapidly diminishing force as the tooth moves.

Shape Memory Effect: The capacity to be deformed at a low temperature (in its martensitic

state) and then recover its original, "memorized" shape upon heating above its

transformation temperature.[2][5] In orthodontics, the body temperature in the oral cavity is

sufficient to activate this effect.[2]

Flexibility: Nitinol archwires are significantly more flexible than stainless steel wires of the

same dimension, allowing for the engagement of severely malposed teeth with minimal

patient discomfort.[2]

Corrosion Resistance: Nitinol forms a stable titanium oxide layer, providing good

biocompatibility and resistance to the oral environment.[2][3]

Data Presentation: Mechanical Properties of
Orthodontic Archwires
The following tables summarize key quantitative data for Nitinol and other common orthodontic

archwire materials. This data is essential for material selection and for understanding the forces

delivered during treatment.

Table 1: Comparison of Mechanical Properties of Common Orthodontic Archwire Materials

Material
Modulus of
Elasticity (GPa)

Yield Strength
(MPa)

Ultimate Tensile
Strength (MPa)

Nitinol (Superelastic) 20 - 90[1] Varies with phase ~800[8]

Stainless Steel 160 - 200[8][9] ~780[8] ~900[8]

Beta-Titanium (TMA) 62 - 170[8][9] ~740[8] ~850[8]

Table 2: Representative Force Levels of 0.016-inch Round Nitinol Archwires at Different

Deflections (Three-Point Bending Test)
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Commercial
Brand

Force at 3.0
mm Deflection
(N)

Force at 2.0
mm Deflection
(N)

Force at 1.0
mm Deflection
(N)

Force at 0.5
mm Deflection
(N)

Nitinol

SuperElastic
- 1.999[7] - -

Sentalloy M - 1.001[7] - -

Damon Optimal

Force
- - - -

Proclinic Ni-Ti

Superelástico
- - - -

Note: Force values can vary significantly between manufacturers and even between batches

from the same manufacturer.[7][10] The data presented is for comparative purposes.

Experimental Protocols
Accurate characterization of Nitinol archwires is critical for predicting their clinical performance.

The following are detailed protocols for key experiments used to evaluate the superelastic

properties of these materials.

Protocol 1: Three-Point Bending Test (Based on ISO
15841:2006)
This test is fundamental for determining the load-deflection characteristics of orthodontic

archwires, simulating the force they exert as they are deflected between brackets.

Objective: To measure the force exerted by a Nitinol archwire at various levels of deflection and

to characterize its superelastic behavior.

Materials and Equipment:

Universal Testing Machine with a load cell appropriate for the expected forces.
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Three-point bending fixture with two supports and a central loading point. The supports

should be rounded to minimize stress concentrations on the wire.

Temperature-controlled chamber or water bath to simulate oral temperature (typically 37°C).

Calipers for precise measurement of wire dimensions and span length.

Test specimens: Straight segments of Nitinol archwire (e.g., 40 mm length).[10]

Procedure:

Specimen Preparation: Cut straight segments of the Nitinol archwire to a predetermined

length. Ensure the ends are cut cleanly and are free of burrs.

Test Setup:

Set the distance between the two supports of the bending fixture (span length). A common

span is 10 mm or 14 mm.

Place the fixture in the temperature-controlled environment and allow it to equilibrate to

the test temperature (e.g., 37°C).

Mount the wire specimen on the supports.

Loading Phase (Activation):

Lower the central loading point at a constant rate (e.g., 2 mm/min) to deflect the wire to a

specified maximum deflection (e.g., 3.1 mm).[11]

Continuously record the applied force and the corresponding deflection.

Unloading Phase (Deactivation):

Immediately after reaching the maximum deflection, reverse the direction of the loading

point at the same constant rate until the force returns to zero.[10]

Continuously record the force and deflection during this unloading phase. The unloading

curve is of primary interest in orthodontics as it represents the force delivered by the wire
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to the teeth.[10]

Data Analysis:

Plot the load-deflection curve, showing both the loading and unloading phases.

From the unloading curve, determine the force levels at specific deflections (e.g., 3.0 mm,

2.0 mm, 1.0 mm, and 0.5 mm).[6]

Identify the "plateau" region on the unloading curve, which represents the range of

deflection over which the wire delivers a relatively constant force.

Calculate the slope of the plateau, which indicates the consistency of the force delivered.

A flatter plateau is generally desirable.[7]

Protocol 2: Tensile Testing (Based on ASTM F2516)
Tensile testing provides fundamental information about the strength, ductility, and superelastic

properties of the Nitinol alloy itself.

Objective: To determine the upper plateau strength, lower plateau strength, residual elongation,

and tensile strength of a Nitinol wire.[12]

Materials and Equipment:

Universal Testing Machine equipped for tensile testing.

Specialized grips for holding fine wires without causing slippage or premature failure (e.g.,

horn-style pneumatic grips).[12]

Extensometer (non-contacting, such as a laser extensometer, is recommended for

superelastic materials).[12]

Temperature-controlled chamber.

Test specimens: Straight segments of Nitinol wire of a specified gauge length.

Procedure:
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Specimen Preparation: Cut straight segments of the wire. If necessary, prepare the ends for

gripping according to the testing machine's requirements.

Test Setup:

Secure the wire specimen in the grips of the universal testing machine.

Attach the extensometer to the gauge section of the wire.

Enclose the setup in a temperature-controlled chamber and allow it to equilibrate to the

desired temperature.

Testing:

Apply a tensile load to the wire at a constant strain rate until fracture.

Continuously record the load and the elongation of the gauge section.

Data Analysis:

Convert the load-elongation data to a stress-strain curve.

From the stress-strain curve, identify the following:

Upper Plateau Stress: The stress at which the stress-induced martensitic transformation

begins during loading.

Lower Plateau Stress: The stress at which the reverse transformation occurs during

unloading.

Residual Elongation: The permanent deformation remaining after the load is removed.

Ultimate Tensile Strength (UTS): The maximum stress the wire can withstand before

fracturing.

Elongation at Failure: The total strain at the point of fracture.

Protocol 3: Differential Scanning Calorimetry (DSC)
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DSC is used to determine the transformation temperatures of the Nitinol alloy, which are critical

for understanding its shape memory and superelastic behavior at different temperatures.

Objective: To determine the austenite start (As), austenite finish (Af), martensite start (Ms), and

martensite finish (Mf) temperatures.

Materials and Equipment:

Differential Scanning Calorimeter.

Sample pans (typically aluminum).

Microbalance for accurate weighing of samples.

Test specimens: Small segments of the Nitinol archwire (a few milligrams).

Procedure:

Sample Preparation:

Cut a small piece of the Nitinol wire and weigh it accurately.

Place the sample in a DSC pan and seal it. Prepare an empty reference pan.

DSC Analysis:

Place the sample and reference pans into the DSC cell.

Cool the sample to a low temperature (e.g., -170°C) to ensure it is fully in the martensitic

state.[13][14]

Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature where it is fully

austenitic (e.g., 100°C).[13][14]

Cool the sample back down to the starting temperature at the same controlled rate.

Data Analysis:

The DSC will produce a heat flow versus temperature curve.
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The endothermic peak during heating corresponds to the martensite-to-austenite

transformation. The start and end of this peak are identified as As and Af.

The exothermic peak during cooling corresponds to the austenite-to-martensite

transformation. The start and end of this peak are identified as Ms and Mf.

The presence of an intermediate R-phase transition may also be observed as a separate

peak.[15]

Visualizations
The following diagrams illustrate key concepts and workflows related to the superelasticity of

Nitinol in orthodontic archwires.

Phase Transformation of Nitinol

Austenite Martensite

Stress / Cooling

Unloading / Heating

Click to download full resolution via product page

Caption: Phase transformation in Nitinol.
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Caption: Three-point bending test workflow.
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Caption: Clinical workflow with Nitinol.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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